Cas no 1060817-49-3 ((5-Cyclopropylisoxazol-3-yl)methylamine Hydrochloride)

• Product Name: (5-Cyclopropylisoxazol-3-yl)methylamine Hydrochloride
• CAS No: 1060817-49-3
• MF: C₇H₁₁ClN₂O
• MW: 174.628040552139
• MDL: MFCD11053974
• CID: 1004045
• PubChem ID: 28065074
• Update Time: 2025-06-08

(5-Cyclopropylisoxazol-3-yl)methylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (5-Cyclopropylisoxazol-3-yl)methanamine hydrochloride
• [(5-Cyclopropylisoxazol-3-yl)methyl]amine hydrochloride
• 1-(5-cyclopropylisoxazol-3-yl)methanamine
• (5-cyclopropyl-1,2-oxazol-3-yl)methanamine hydrochloride
• 1-(5-Cyclopropyl-3-isoxazolyl)methanamine hydrochloride
• AK-55488
• C-(5-Cyclopropylisoxazol-3-yl)methylamine hydrochloride
• FT-0684172
• I05-1578
• MolPort-019-931-108
• 1-(5-CYCLOPROPYL-3-ISOXAZOLYL)METHANAMINE
• 1-(5-cyclopropyl-3-isoxazolyl)methanamine(SALTDATA: HCl)
• [(5-cyclopropyl-3-isoxazolyl)methyl]amine hydrochloride
• 1-(5-Cyclopropyl-1,2-oxazol-3-yl)methanamine--hydrogen chloride (1/1)
• 1-(5-Cyclopropyl-3-isoxazolyl)methanamine hydrochloride, AldrichCPR
• (5-cyclopropyl-1,2-oxazol-3-yl)methanamine;hydrochloride
• MFCD16039366
• 1060817-49-3
• DTXSID20679292
• AKOS015894580
• 1255717-08-8
• 1-(5-CYCLOPROPYL-1,2-OXAZOL-3-YL)METHANAMINE HYDROCHLORIDE
• CS-0217362
• EN300-7389395
• C-(5-Cyclopropylisoxazol-3-yl)methylaminehydrochloride
• (5-Cyclopropylisoxazol-3-yl)methylamine Hydrochloride

• MDL： MFCD11053974
• Inchi： 1S/C7H10N2O.ClH/c8-4-6-3-7(10-9-6)5-1-2-5;/h3,5H,1-2,4,8H2;1H
• InChI Key： KESPLEVQOQAPRT-UHFFFAOYSA-N
• SMILES： Cl.O1C(=CC(CN)=N1)C1CC1

Computed Properties

• Exact Mass: 174.0559907g/mol
• Monoisotopic Mass: 174.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52Ų

(5-Cyclopropylisoxazol-3-yl)methylamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles Cyclopropylisoxazoles

Additional information on (5-Cyclopropylisoxazol-3-yl)methylamine Hydrochloride

Recent Advances in the Study of (5-Cyclopropylisoxazol-3-yl)methylamine Hydrochloride (CAS: 1060817-49-3)

The compound (5-Cyclopropylisoxazol-3-yl)methylamine Hydrochloride (CAS: 1060817-49-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and therapeutic development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic uses.

Recent studies have highlighted the role of (5-Cyclopropylisoxazol-3-yl)methylamine Hydrochloride as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the cyclopropyl and isoxazole moieties, make it a versatile building block for the development of compounds with diverse biological activities. Researchers have successfully utilized this compound in the synthesis of potential inhibitors targeting various enzymes and receptors involved in disease pathways.

One of the most promising applications of (5-Cyclopropylisoxazol-3-yl)methylamine Hydrochloride is in the field of neuroscience. Preliminary studies suggest that derivatives of this compound exhibit affinity for specific neurotransmitter receptors, making them potential candidates for the treatment of neurological disorders such as depression, anxiety, and schizophrenia. Further investigations are underway to elucidate the precise mechanisms of action and optimize the pharmacological profiles of these derivatives.

In addition to its neurological applications, (5-Cyclopropylisoxazol-3-yl)methylamine Hydrochloride has also shown promise in oncology research. Recent in vitro and in vivo studies have demonstrated that certain derivatives of this compound possess cytotoxic activity against various cancer cell lines. These findings open new avenues for the development of targeted cancer therapies, particularly in cases where current treatments are limited by resistance or toxicity.

The synthesis and characterization of (5-Cyclopropylisoxazol-3-yl)methylamine Hydrochloride have been refined in recent years, with researchers developing more efficient and scalable synthetic routes. Advances in analytical techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, have enabled better quality control and purity assessment of the compound, ensuring its suitability for further research and development.

Despite these promising developments, challenges remain in the clinical translation of (5-Cyclopropylisoxazol-3-yl)methylamine Hydrochloride and its derivatives. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the development of viable therapeutic agents based on this compound.

In conclusion, (5-Cyclopropylisoxazol-3-yl)methylamine Hydrochloride (CAS: 1060817-49-3) represents a valuable scaffold in medicinal chemistry with broad potential applications. Ongoing research continues to uncover new insights into its biological activities and therapeutic possibilities. Future studies should focus on optimizing its pharmacological properties and exploring its efficacy in disease models to pave the way for clinical trials.